Cas no 376641-14-4 (Benzenepropanal,2-fluoro-6-(trifluoromethyl)-)

• Product Name: Benzenepropanal,2-fluoro-6-(trifluoromethyl)-
• CAS No: 376641-14-4
• MF: C₁₀H₈F₄O
• MW: 220.163537025452
• CID: 298169
• PubChem ID: 22387372
• Update Time: 2025-04-19

Benzenepropanal,2-fluoro-6-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenepropanal,2-fluoro-6-(trifluoromethyl)-
• LogP
• 376641-14-4
• SCHEMBL6287654
• DTXSID10625344
• 3-(2-FLUORO-6-TRIFLUOROMETHYL-PHENYL)-PROPIONALDEHYDE
• 3-[2-fluoro-6-(trifluoromethyl)phenyl]propanal
• SZUIIWWCWXDJAP-UHFFFAOYSA-N

• Inchi： 1S/C10H8F4O/c11-9-5-1-4-8(10(12,13)14)7(9)3-2-6-15/h1,4-6H,2-3H2
• InChI Key： SZUIIWWCWXDJAP-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(C(F)(F)F)=C1CCC=O

Computed Properties

• Exact Mass: 220.05114
• Monoisotopic Mass: 220.05112752g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.267
• Boiling Point: 200.867°C at 760 mmHg
• Flash Point: 74.646°C
• Refractive Index: 1.438
• PSA: 17.07